Cas no 2138090-28-3 (3,4-dichloro-5-(3,4-difluorophenyl)aniline)

• Product Name: 3,4-dichloro-5-(3,4-difluorophenyl)aniline
• CAS No: 2138090-28-3
• MF: C₁₂H₇Cl₂F₂N
• MW: 274.093487977982
• CID: 6160896
• PubChem ID: 165960735
• Update Time: 2025-06-11

3,4-dichloro-5-(3,4-difluorophenyl)aniline Chemical and Physical Properties

Names and Identifiers

• 3,4-dichloro-5-(3,4-difluorophenyl)aniline
• 2138090-28-3
• EN300-1142376

• Inchi： 1S/C12H7Cl2F2N/c13-9-5-7(17)4-8(12(9)14)6-1-2-10(15)11(16)3-6/h1-5H,17H2
• InChI Key： JDVSECJWGLYURX-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C=C1C1C=CC(=C(C=1)F)F)N)Cl

Computed Properties

• Exact Mass: 272.9923609g/mol
• Monoisotopic Mass: 272.9923609g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 26Ų

Additional information on 3,4-dichloro-5-(3,4-difluorophenyl)aniline

Comprehensive Overview of 3,4-dichloro-5-(3,4-difluorophenyl)aniline (CAS No. 2138090-28-3)

3,4-dichloro-5-(3,4-difluorophenyl)aniline (CAS No. 2138090-28-3) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and materials science. This compound, characterized by its unique dichloro and difluorophenyl substituents, exhibits remarkable chemical properties that make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the development of novel drug candidates and advanced materials.

The molecular structure of 3,4-dichloro-5-(3,4-difluorophenyl)aniline features a central aniline ring substituted with chloro and fluorophenyl groups. This arrangement imparts distinct electronic and steric effects, which are crucial for its reactivity and interaction with other molecules. The presence of halogen atoms enhances the compound's stability and bioavailability, making it a preferred choice for medicinal chemistry applications. Recent studies have highlighted its role in the synthesis of biologically active molecules, particularly those targeting central nervous system (CNS) disorders and inflammatory diseases.

In the context of agrochemical research, 3,4-dichloro-5-(3,4-difluorophenyl)aniline has shown promise as a building block for pesticides and herbicides. Its ability to modulate biological pathways in pests and weeds has led to its incorporation into next-generation crop protection formulations. Additionally, the compound's fluorine-rich structure aligns with the growing trend of fluorinated agrochemicals, which are known for their enhanced efficacy and environmental compatibility.

The synthesis of 3,4-dichloro-5-(3,4-difluorophenyl)aniline typically involves multi-step organic reactions, including halogenation, arylation, and amination processes. Advanced techniques such as catalyzed cross-coupling and microwave-assisted synthesis have been employed to improve yield and purity. These methodologies are particularly relevant in the era of green chemistry, where minimizing waste and optimizing resource utilization are paramount.

From a materials science perspective, 3,4-dichloro-5-(3,4-difluorophenyl)aniline serves as a precursor for high-performance polymers and electronic materials. Its incorporation into polymer backbones can enhance thermal stability, mechanical strength, and electrical conductivity. This has sparked interest in its use for flexible electronics, organic photovoltaics, and conductive coatings, addressing the demand for sustainable and efficient materials in modern technology.

The safety profile of 3,4-dichloro-5-(3,4-difluorophenyl)aniline is another area of active investigation. While it is not classified as a hazardous substance, proper handling and storage protocols are essential to ensure workplace safety. Regulatory bodies such as the Environmental Protection Agency (EPA) and European Chemicals Agency (ECHA) provide guidelines for its use, emphasizing the importance of risk assessment and exposure control.

In conclusion, 3,4-dichloro-5-(3,4-difluorophenyl)aniline (CAS No. 2138090-28-3) represents a versatile and high-value compound with broad applications across multiple industries. Its unique chemical properties, coupled with ongoing advancements in synthetic methodologies, position it as a key player in the development of innovative solutions for healthcare, agriculture, and technology. As research continues to uncover new possibilities, this compound is poised to remain at the forefront of scientific and industrial progress.